N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide

• IUPAC Name: N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide
• InChI: InChI=1S/C8H12ClN3OS/c1-2-3-4-7-11-12-8(14-7)10-6(13)5-9/h2-5H2,1H3,(H,10,12,13)
• InChI Key: SEJIXCOQUMLMFB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(S1)NC(=O)CCl
• Molecular Formula: C8H12ClN3OS
• DSSTOX Substance ID: DTXSID20166314
• Molecular Weight: 233.72 g/mol
• CAS No.: 15777-44-3

Description

N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide is a useful research compound. Its molecular formula is C8H12ClN3OS and its molecular weight is 233.72 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antitrypanosomal Activity

N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide derivatives exhibit potential antitrypanosomal activity. The synthesis of thiadiazolo-2-iminothiazolidin-4-ones and their derivatives, based on heterocyclization reactions and Knoevenagel condensation, has been explored for their antitrypanosomal properties. In vitro screening against Trypanosoma brucei gambiense revealed compounds with significant trypanocidal effects, indicating their potential in developing treatments against trypanosomiasis (Lelyukh et al., 2017).

Anticancer and Antioxidant Properties

The compound has been a part of various synthetic pathways to create derivatives with promising anticancer and antioxidant activities. For instance, the synthesis of certain N-substituted-2-amino-1,3,4-thiadiazoles, involving 2-amino-1,3,4-thiadiazole as a precursor, led to compounds demonstrating significant cytotoxicity and antioxidant activities. These derivatives present a potential for the development of new therapeutic agents targeting cancer and oxidative stress-related conditions (Hamama et al., 2013).

Antimicrobial Activity

This compound derivatives have shown appreciable antimicrobial properties. The amidoalkylation of secondary heterocyclic amines led to compounds exhibiting significant antibacterial activity against various strains, including gram-negative and gram-positive bacteria. This highlights the compound's potential in the development of new antimicrobial agents (Toshmurodov et al., 2021).

Glutaminase Inhibition

Derivatives of this compound have been synthesized and evaluated as allosteric inhibitors of kidney-type glutaminase (GLS), a target for cancer therapy. The synthesis of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs and their evaluation as GLS inhibitors revealed compounds with similar potency to BPTES but with improved solubility and drug-like properties. This research provides insights into the design of new cancer therapeutics targeting glutaminase (Shukla et al., 2012).

Safety and Hazards

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Mechanism of Action

Target of Action

1,3,4-thiadiazole derivatives have been reported to have a wide range of biological activities, including antimicrobial , antifungal , and anticancer properties. These activities suggest that the compound may interact with multiple targets, potentially disrupting processes related to DNA replication .

Mode of Action

It is known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication . This disruption can inhibit the replication of both bacterial and cancer cells , suggesting that the compound may interact with its targets in a way that interferes with these processes.

Biochemical Pathways

Given the compound’s potential to disrupt dna replication processes , it may affect pathways related to cell division and growth

Result of Action

Given the compound’s potential antimicrobial and anticancer activities, it may result in the death of bacterial and cancer cells through disruption of DNA replication processes .